Cas no 1530847-21-2 (tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate
• CAS No: 1530847-21-2
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6066108
• PubChem ID: 79984431
• Update Time: 2025-05-25

tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate
• 1530847-21-2
• tert-butyl N-[2-amino-1-(3-cyclopropylphenyl)ethyl]carbamate
• EN300-1880621
• AKOS018544152

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-14(10-17)13-6-4-5-12(9-13)11-7-8-11/h4-6,9,11,14H,7-8,10,17H2,1-3H3,(H,18,19)
• InChI Key： VJRNITRTXWHBAQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1=CC=CC(=C1)C1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate

Recent Advances in the Study of tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate (CAS: 1530847-21-2)

The compound tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate (CAS: 1530847-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that this compound could be efficiently converted into derivatives with enhanced binding affinity for serotonin transporters, offering promising avenues for the treatment of depression and anxiety disorders. The study also emphasized the compound's favorable pharmacokinetic properties, including improved blood-brain barrier penetration and metabolic stability.

In addition to its applications in neuroscience, recent investigations have explored the potential of tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate in oncology. A preprint article from Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in malignancies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate. A 2024 patent application disclosed a novel catalytic system that significantly improves the yield and purity of the compound, reducing the need for costly purification steps. This development is expected to facilitate large-scale production and further exploration of its therapeutic potential.

Looking ahead, researchers are particularly interested in the chiral properties of tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate. Enantioselective synthesis methods are being developed to produce optically pure forms of the compound, which could lead to more targeted and efficacious drug candidates. Preliminary data suggest that the (R)-enantiomer may exhibit superior biological activity compared to its (S)-counterpart, although further studies are needed to confirm these findings.

In conclusion, tert-butyl N-2-amino-1-(3-cyclopropylphenyl)ethylcarbamate (CAS: 1530847-21-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new possibilities for this compound. As synthetic methodologies improve and our understanding of its biological activities deepens, this molecule is likely to play an increasingly important role in drug discovery and development.